4-Chloro-1-methoxy-2-(trifluoromethyl)benzene

• IUPAC Name: 4-chloro-1-methoxy-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H6ClF3O/c1-13-7-3-2-5(9)4-6(7)8(10,11)12/h2-4H,1H3
• InChI Key: XTSYMXDINZLUEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(F)(F)F
• Molecular Formula: C8H6ClF3O
• Molecular Weight: 210.58 g/mol

Description

4-Chloro-1-methoxy-2-(trifluoromethyl)benzene is a chemical compound with the CAS Number: 1824603-79-3. It has a molecular weight of 224.61. It is a liquid at room temperature and is stored at temperatures between 2-8°C. The compound is known for its purity, which is around 97%.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 224.61 and is stored at temperatures between 2-8°C.

Scientific Research Applications

Heterocyclic Compounds and Their Biological Significance

Heterocyclic compounds bearing a triazine scaffold, derived from modifications and substitutions on the benzene ring structure, show significant biological activities. These activities range from antibacterial, antifungal, anti-cancer, antiviral, antimalarial, to anti-inflammatory effects. Research indicates that incorporating specific functional groups into the benzene ring enhances these biological properties, suggesting that derivatives of 4-Chloro-1-methoxy-2-(trifluoromethyl)benzene could potentially be explored for similar pharmacological activities (Verma, Sinha, & Bansal, 2019).

Supramolecular Chemistry and Polymer Processing

Benzene-1,3,5-tricarboxamides (BTAs), derivatives that can be synthesized from benzene precursors like this compound, have found extensive applications in supramolecular chemistry. Their role in nanotechnology, polymer processing, and biomedical applications is notable, primarily due to their self-assembly into nanometer-sized structures stabilized by hydrogen bonding. The versatile nature of BTAs, derived from benzene derivatives, highlights the potential of this compound as a precursor in developing new materials for these applications (Cantekin, de Greef, & Palmans, 2012).

Environmental Degradation and Remediation Strategies

The environmental persistence and toxicity of chlorobenzenes, which are structurally related to this compound, have been well-documented. Studies focusing on the fate processes of chlorobenzenes in soil and potential remediation strategies emphasize the importance of understanding the environmental impact of benzene derivatives. Biodegradation and chemical degradation pathways, including those facilitated by microbial action, are critical for mitigating the environmental risks associated with such compounds. This knowledge is essential for developing strategies to manage the environmental presence of derivatives of this compound (Brahushi, Kengara, Song, Jiang, Munch, & Wang, 2017).

Corrosion Inhibition

Quinoline and its derivatives, which can be synthesized from benzene derivatives including this compound, are used as anticorrosive materials due to their high electron density and ability to form chelating complexes with metallic surfaces. The application of such compounds in corrosion inhibition highlights the potential industrial uses of this compound derivatives in protecting metals from corrosion, thus extending the life and durability of metal structures and components (Verma, Quraishi, & Ebenso, 2020).

Safety and Hazards

The compound is associated with certain hazards and safety precautions. It is labeled with the GHS07 pictogram and the signal word “Warning” is used to indicate potential hazards. The specific hazard statements and precautionary statements are not provided in the search results.